Cas no 1804174-38-6 (5-Amino-7-trifluoromethoxy-1H-benzimidazole)
5-Amino-7-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-7-trifluoromethoxy-1H-benzimidazole
-
- Inchi: 1S/C8H6F3N3O/c9-8(10,11)15-6-2-4(12)1-5-7(6)14-3-13-5/h1-3H,12H2,(H,13,14)
- InChI Key: CHFSJYUHKJLBEQ-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=CC2=C1N=CN2)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 236
- XLogP3: 2
- Topological Polar Surface Area: 63.9
5-Amino-7-trifluoromethoxy-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061001654-250mg |
5-Amino-7-trifluoromethoxy-1H-benzimidazole |
1804174-38-6 | 98% | 250mg |
$712.10 | 2022-04-02 | |
| Alichem | A061001654-500mg |
5-Amino-7-trifluoromethoxy-1H-benzimidazole |
1804174-38-6 | 98% | 500mg |
$1,098.10 | 2022-04-02 | |
| Alichem | A061001654-1g |
5-Amino-7-trifluoromethoxy-1H-benzimidazole |
1804174-38-6 | 98% | 1g |
$1,882.45 | 2022-04-02 |
5-Amino-7-trifluoromethoxy-1H-benzimidazole Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 5-Amino-7-trifluoromethoxy-1H-benzimidazole
5-Amino-7-Trifluoromethoxy-1H-Benzimidazole (CAS No. 1804174-38-6): A Comprehensive Overview
5-Amino-7-Trifluoromethoxy-1H-Benzimidazole, identified by the CAS registry number 1804174-38-6, is a versatile heterocyclic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the benzimidazole family, which has gained considerable attention due to its unique structural properties and wide-ranging biological activities.
The molecular structure of 5-Amino-7-Trifluoromethoxy-1H-Benzimidazole consists of a benzene ring fused with an imidazole ring, featuring an amino group at position 5 and a trifluoromethoxy group at position 7. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly amenable for various chemical modifications and biological interactions.
Recent studies have highlighted the potential of benzimidazoles as promising candidates in drug discovery, particularly in the development of antimicrobial agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Amino-7-Trifluoromethoxy-Benzimidazoles exhibit potent activity against a range of bacterial and fungal pathogens. This underscores the importance of understanding the structure-property relationships in such compounds to optimize their therapeutic potential.
In addition to their pharmacological applications, Benzimidazoles, including 5-Amino-7-Trifluoromethoxy-Benzimidazoles, have found utility in materials science. Their ability to form stable coordination complexes makes them valuable in catalysis and sensor technologies. Recent advancements in this area have explored their use as catalysts in organic synthesis, particularly in asymmetric catalysis, where their chiral centers can induce high enantioselectivity.
The synthesis of 5-Amino-7-Trifluoromethoxy-Benzimidazoles typically involves a multi-step process that begins with the preparation of intermediate compounds such as o-amino phenols or o-amino anilines. These intermediates undergo condensation reactions with carbonyl compounds like aldehydes or ketones under specific reaction conditions to form the benzimidazole core. The introduction of the trifluoromethoxy group at position 7 often requires specialized substitution reactions, such as nucleophilic aromatic substitution or coupling reactions, depending on the electronic environment of the molecule.
One of the most recent breakthroughs in the synthesis of this compound involves the use of microwave-assisted techniques, which have significantly improved reaction yields and reduced reaction times. This method has been particularly effective in constructing complex heterocycles like benzimidazoles due to its ability to overcome kinetic barriers associated with traditional heating methods.
In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are extensively used to confirm the structure and purity of synthesized compounds like CAS No. 1804174-38-6. These tools provide critical insights into molecular integrity and functional group identification, ensuring that research findings are accurate and reproducible.
The application of computational chemistry has also played a pivotal role in advancing our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study the electronic distribution and reactivity patterns of Benzimidazoles, providing valuable insights into their interaction mechanisms with biological targets or catalytic substrates.
In conclusion, 5-Amino-7-Trifluoromethoxy-Benzimidazole (CAS No. 1804174-38-6) stands out as a significant molecule within the realm of heterocyclic chemistry due to its diverse applications and promising therapeutic potential. Continued research into its synthesis, characterization, and application will undoubtedly pave the way for novel discoveries that benefit various scientific disciplines.
1804174-38-6 (5-Amino-7-trifluoromethoxy-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)